![molecular formula C8H12BrNS B1517185 [(4-Bromothiophen-2-yl)methyl](propan-2-yl)amine CAS No. 1040312-54-6](/img/structure/B1517185.png)
[(4-Bromothiophen-2-yl)methyl](propan-2-yl)amine
Overview
Description
“(4-Bromothiophen-2-yl)methylamine” is a chemical compound with the molecular formula C8H12BrNS . It is related to the compound “(5-bromothiophen-2-yl)methylamine”, which has a molecular weight of 206.11 .
Molecular Structure Analysis
The molecular structure of “(4-Bromothiophen-2-yl)methylamine” can be represented by the InChI code 1S/C8H12BrNS/c1-6(2)10-5-7-3-4-8(9)11-7/h3-4,6H,5H2,1-2H3
.
Chemical Reactions Analysis
While specific chemical reactions involving “(4-Bromothiophen-2-yl)methylamine” are not available, thiophene derivatives are known to participate in a variety of chemical reactions. For instance, they can undergo Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Physical And Chemical Properties Analysis
“(4-Bromothiophen-2-yl)methylamine” is a liquid at room temperature . Its molecular weight is 234.15658 .
Scientific Research Applications
- Thiophenes exhibit diverse therapeutic properties, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, and anti-fungal effects. Additionally, they modulate estrogen receptors and inhibit kinases .
- Thiophene-based compounds have shown promise as anticancer agents. For instance, 2-butylthiophene is used as a raw material in synthesizing such agents .
Medicinal Chemistry
Anticancer Agents
Anti-Atherosclerotic Agents
Safety and Hazards
The safety information for “(5-bromothiophen-2-yl)methylamine”, a related compound, indicates that it is dangerous and has hazard statements H302, H312, H315, H318, H332, and H335 . These hazard statements correspond to harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye damage, harmful if inhaled, and may cause respiratory irritation, respectively .
properties
IUPAC Name |
N-[(4-bromothiophen-2-yl)methyl]propan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12BrNS/c1-6(2)10-4-8-3-7(9)5-11-8/h3,5-6,10H,4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDHQZFBOAYQCQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC(=CS1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Bromothiophen-2-yl)methyl](propan-2-yl)amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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